N-ethyloxan-3-amine hydrochloride

• IUPAC Name: N-ethyloxan-3-amine;hydrochloride
• InChI: InChI=1S/C7H15NO.ClH/c1-2-8-7-4-3-5-9-6-7;/h7-8H,2-6H2,1H3;1H
• InChI Key: UISRKDMJBWCYNO-UHFFFAOYSA-N
• Canonical SMILES: CCNC1CCCOC1.Cl
• Molecular Formula: C7H16ClNO
• Molecular Weight: 165.66 g/mol
• CAS RN: 1909336-99-7

Description

Amines are organic compounds and functional groups that contain a basic nitrogen atom with a lone pair. They are derived from ammonia (NH3) where one or more hydrogen atoms are replaced by a substituent such as an alkyl or aryl group.

Synthesis Analysis

Amines can be synthesized through various methods. One common method is the alkylation of ammonia with alkyl halides. Another method is the Gabriel synthesis, which involves the alkylation of potassium phthalimide followed by hydrolysis. Reductive amination of aldehydes or ketones is also a common method for synthesizing amines.

Molecular Structure Analysis

Amines have a trigonal pyramidal shape around the nitrogen atom. The nitrogen atom in amines is sp3 hybridized and has a lone pair of electrons. This lone pair makes amines basic and able to participate in a variety of chemical reactions.

Chemical Reactions Analysis

Amines can undergo a variety of chemical reactions due to the presence of the lone pair of electrons on the nitrogen atom. They can act as nucleophiles in substitution reactions or bases in elimination reactions. They can also undergo acylation reactions to form amides.

Physical And Chemical Properties Analysis

Amines have diverse physical and chemical properties. They can be gases, liquids, or solids at room temperature. Lower amines are soluble in water but solubility decreases with increasing molar mass. Amines can form hydrogen bonds and thus have higher boiling points than hydrocarbons of similar molar mass.

Mechanism of Action

The mechanism of action of N-ethyloxan-3-amine hydrochloride is not fully understood. However, it has been found to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been found to modulate the immune response by inhibiting the production of certain cytokines.
Biochemical and Physiological Effects:
This compound has been found to exhibit unique biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, modulate the immune response, and regulate plant growth. It has also been found to exhibit low toxicity in animal studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-ethyloxan-3-amine hydrochloride is its simple and efficient synthesis method. It also exhibits low toxicity in animal studies, making it a potential candidate for further research. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in various applications.

Future Directions

There are several future directions for research on N-ethyloxan-3-amine hydrochloride. One direction is to further investigate its mechanism of action to optimize its use in various applications. Another direction is to explore its potential use in the synthesis of novel materials. Additionally, further research is needed to explore its potential use as a plant growth regulator and its effects on the environment.
In conclusion, this compound is a promising compound that exhibits unique biochemical and physiological effects. Its simple and efficient synthesis method makes it a potential candidate for further research in various fields. Further research is needed to fully understand its mechanism of action and explore its potential applications.

Synthesis Methods

N-ethyloxan-3-amine hydrochloride is synthesized using a simple and efficient method that involves the reaction of ethyl oxalyl chloride with hydroxylamine hydrochloride in the presence of triethylamine. The reaction yields this compound as a white crystalline solid with a high yield.

Scientific Research Applications

N-ethyloxan-3-amine hydrochloride has been found to exhibit potential applications in various fields of scientific research. In pharmaceuticals, it has been found to have anti-tumor and anti-inflammatory properties. In agriculture, it has been found to have potential use as a plant growth regulator. In materials science, it has been found to have potential use in the synthesis of novel materials.

Safety and Hazards

The safety and hazards of amines can vary widely depending on their structure. Some amines are safe to handle while others can be toxic or corrosive. Always refer to the safety data sheet (SDS) for specific information on handling, storage, and disposal.